
An In-depth Technical Guide to 4-
Methylphenmetrazine (CAS Number: 1094649-

71-4)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3-Methyl-2-(4-

methylphenyl)morpholine

Cat. No.: B3184309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylphenmetrazine (4-MPM), identified by CAS number 1094649-71-4, is a synthetic

psychoactive substance structurally related to phenmetrazine and other substituted

phenylmorpholine derivatives.[1][2] First identified in Slovenia in 2015, 4-MPM has emerged as

a designer drug with stimulant effects.[1] This technical guide provides a comprehensive

overview of the available scientific research on 4-MPM, focusing on its synthesis, mechanism

of action, and pharmacological profile. All quantitative data is presented in structured tables,

and detailed experimental protocols for key in vitro assays are provided.

Synonyms: 3-methyl-2-(4-methylphenyl)morpholine, 4-MPM, Mephenmetrazine, PAL-747.[1]

[2]
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Property Value Reference

CAS Number 1094649-71-4 [1][2]

Molecular Formula C12H17NO [1][2]

Molar Mass 191.274 g/mol [1]

IUPAC Name
3-methyl-2-(4-

methylphenyl)morpholine
[1]

Synthesis
The synthesis of 4-Methylphenmetrazine has been described in the scientific literature. A

general synthetic pathway is outlined below.

4-methylpropiophenone 2-bromo-1-(p-tolyl)propan-1-oneBromination

4-Methylphenmetrazine (4-MPM)

Reaction with
Ethanolamine

Ethanolamine

Click to download full resolution via product page

A generalized synthesis workflow for 4-Methylphenmetrazine (4-MPM).

Mechanism of Action and Pharmacology
4-Methylphenmetrazine acts as a monoamine releaser, with a notable preference for the

serotonin transporter (SERT), while also affecting the dopamine (DAT) and norepinephrine

(NET) transporters. This profile suggests potential for both stimulant and entactogenic effects.

In Vitro Monoamine Transporter Activity
The interaction of 4-MPM with monoamine transporters has been characterized using in vitro

assays with rat brain synaptosomes. The compound's potency as an inhibitor of uptake and as

a releaser of monoamines is summarized in the tables below.
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Table 1: Potency of 4-Methylphenmetrazine to Inhibit Monoamine Uptake

Transporter IC50 (nM)

Dopamine (DAT) 1926

Norepinephrine (NET) 1933

Serotonin (SERT) 408

IC50 (half maximal inhibitory concentration) values represent the concentration of 4-MPM

required to inhibit 50% of the radiolabeled substrate uptake.

Table 2: Potency of 4-Methylphenmetrazine to Induce Monoamine Release

Transporter EC50 (nM)

Dopamine (DAT) 227

Norepinephrine (NET) 62

Serotonin (SERT) 86

EC50 (half maximal effective concentration) values represent the concentration of 4-MPM

required to induce 50% of the maximal substrate release.
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Step 1: Bromination Step 2: Cyclization

Dissolve 4-methylpropiophenone
in dichloromethane

Slowly add a solution of
bromine in dichloromethane

Stir the mixture for 1 hour
at room temperature

Dry with anhydrous
magnesium sulfate

Remove solvent under
reduced pressure

Yields 2-bromo-1-(p-tolyl)propan-1-one

Combine 2-bromo-1-(p-tolyl)propan-1-one
and ethanolamine

Add a suitable solvent
(e.g., acetonitrile)

Heat the reaction mixture
(e.g., reflux)

Monitor reaction progress
by TLC or LC-MS

Perform aqueous workup
and extraction

Purify by column
chromatography

Yields 4-Methylphenmetrazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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